Cas no 1855900-16-1 (1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid)

• Product Name: 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid
• CAS No: 1855900-16-1
• MF: C₉H₉N₅O₄
• MW: 251.198860883713
• CID: 5192028
• Update Time: 2025-06-12

1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid
• [1,3'-Bi-1H-pyrazole]-4-carboxylic acid, 1'-ethyl-4'-nitro-

• Inchi： 1S/C9H9N5O4/c1-2-12-5-7(14(17)18)8(11-12)13-4-6(3-10-13)9(15)16/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： OCKWVSXCOUAZPE-UHFFFAOYSA-N
• SMILES： N1(C2C([N+]([O-])=O)=CN(CC)N=2)C=C(C(O)=O)C=N1

Additional information on 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid

Recent Advances in the Study of 1'-Ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic Acid (CAS: 1855900-16-1)

The compound 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid (CAS: 1855900-16-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid as a scaffold for the development of novel bioactive molecules. Its bipyrazole core, combined with the nitro and carboxylic acid functional groups, offers multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and flow chemistry, to optimize the production of this compound and its analogs.

In terms of biological activity, preliminary investigations have demonstrated that 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid exhibits promising inhibitory effects against several key enzymes involved in inflammatory and oncogenic pathways. Specifically, it has shown moderate activity against cyclooxygenase-2 (COX-2) and certain protein kinases, suggesting its potential as a lead compound for anti-inflammatory and anticancer drug development. Further structure-activity relationship (SAR) studies are underway to enhance its potency and selectivity.

One of the most notable advancements in the study of this compound is its application in fragment-based drug design (FBDD). Due to its relatively small molecular weight and high ligand efficiency, 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid serves as an ideal fragment for constructing more complex drug candidates. Recent crystallographic studies have revealed its binding modes with various target proteins, providing valuable insights for rational drug design.

Despite these promising findings, challenges remain in the development of 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid-based therapeutics. Issues such as poor solubility and metabolic stability need to be addressed through further medicinal chemistry optimization. Additionally, comprehensive in vivo studies are required to validate its efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-4-carboxylic acid represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic avenues. Continued research efforts will undoubtedly uncover additional insights into its potential, paving the way for innovative treatments in various disease areas.